Cas no 61352-54-3 (1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)-)
61352-54-3 structure
Product Name:1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)-
CAS No:61352-54-3
MF:C11H9F3N2O2
MW:258.196573019028
CID:482784
PubChem ID:21510678
Update Time:2025-04-19
1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)-
- 1-methyl-7-(trifluoromethyl)-5H-1,5-benzodiazepine-2,4-dione
- 1-Methyl-7-(trifluoromethyl)-1H-1,5-benzodiazepine-2,4(3H,5H)-dione
- DTXSID80615358
- 61352-54-3
- SCHEMBL11807706
- 1-methyl-7-trifluoromethyl-1,5-benzodiazepine-2,4-(3H,5H)-dione
- 1-methyl-7-(trifluoromethyl)-1H-benzo[b][1,4]diazepine-2,4(3H,5H)-dione
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- Inchi: 1S/C11H9F3N2O2/c1-16-8-3-2-6(11(12,13)14)4-7(8)15-9(17)5-10(16)18/h2-4H,5H2,1H3,(H,15,17)
- InChI Key: BHWNEQDLOZNORH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=1)NC(CC(N2C)=O)=O)(F)F
Computed Properties
- Exact Mass: 258.06167
- Monoisotopic Mass: 258.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
1H-1,5-Benzodiazepine-2,4(3H,5H)-dione, 1-methyl-7-(trifluoromethyl)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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